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Compound of Interest

Compound Name: Hexylene Glycol

Cat. No.: B1662818

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is paramount. This document provides essential safety
and logistical information for the proper disposal of hexylene glycol, a common solvent and
reagent in laboratory settings.

Hexylene glycol, while not classified as a listed hazardous waste by the Resource
Conservation and Recovery Act (RCRA), requires careful management due to its potential to
be classified as a characteristic hazardous waste.[1][2] Adherence to local, state, and federal
regulations is mandatory for its disposal.[3] The most recommended method of disposal is to
engage a licensed professional waste disposal service.[3]

Immediate Safety and Handling

Before handling hexylene glycol for disposal, it is crucial to be aware of its potential hazards.
It is known to cause skin and eye irritation.[3][4] Inhalation of vapors can also lead to irritation
of the nose and throat.[1] Therefore, appropriate personal protective equipment (PPE) must be
worn at all times.

Key Safety Precautions:

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat. In case of insufficient ventilation, a respirator may be necessary.
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» Ventilation: Always handle hexylene glycol in a well-ventilated area, preferably within a

chemical fume hood.

e Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, flush the

affected area with copious amounts of water.[3]

» Spill Management: In the event of a spill, absorb the liquid with an inert material such as

vermiculite or sand, and place it in a sealed container for disposal.

Regulatory and Disposal Considerations

While pure hexylene glycol is not a listed hazardous waste, its disposal is regulated. The

waste may be classified as hazardous if it exhibits one or more of the following characteristics

as defined by the RCRA: ignitability, corrosivity, reactivity, or toxicity.[2]

Property Value

Regulatory Significance

Flash Point 93 -98.3 °C (199.4 - 209 °F)

The flash point is above the
60°C (140°F) threshold for an
ignitable hazardous waste
(D001) under RCRA, indicating
it is not typically an ignitable

waste.

RCRA Hazardous Waste? Not a listed hazardous waste.

May be considered a
hazardous waste if it exhibits
characteristics of ignitability,

corrosivity, reactivity, or toxicity.

CERCLA Reportable Quantity
(RQ)

Not listed

Hexylene glycol is not
specifically listed as a
hazardous substance under
CERCLA, and therefore does

not have a reportable quantity.

[S1E61I718][]

Step-by-Step Disposal Procedure
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The following procedure outlines the general steps for the proper disposal of hexylene glycol
from a laboratory setting.

o Waste Characterization: Determine if the hexylene glycol waste is contaminated with other
substances that might alter its characteristics. If it has been mixed with other solvents or
chemicals, it must be treated as a mixed waste stream.

e Segregation and Storage:
o Store waste hexylene glycol in a dedicated, properly labeled, and sealed container.

o Do not mix hexylene glycol waste with other waste streams unless explicitly permitted by
your institution's hazardous waste management plan.

o The container should be stored in a well-ventilated, designated satellite accumulation area
away from incompatible materials such as strong oxidizing agents and acids.

o Labeling: Clearly label the waste container with "Hazardous Waste" (if applicable), the full
chemical name "Hexylene Glycol," and the date of accumulation.

e Engage a Licensed Disposal Service: Contact your institution's Environmental Health and
Safety (EHS) department or a licensed professional waste disposal company to arrange for
pickup and disposal. These services are equipped to handle chemical waste in compliance
with all regulations.

o Disposal Method: The most common and recommended disposal method for hexylene
glycol is incineration.[10] A licensed waste disposal facility will typically use a chemical
incinerator equipped with an afterburner and scrubber to ensure complete and
environmentally sound destruction of the chemical.

Disposal Workflow

In the Laboratory Disposal Process

Cch: Transport to Licensed
Gexylene Glycol Waste Generanone A —»Emange for Waste p'CkuH\Nas\e T
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Caption: Logical workflow for the proper disposal of hexylene glycol.

Disclaimer: This information is intended as a general guide. Always consult your institution's
specific safety and waste disposal protocols, as well as local, state, and federal regulations,
before disposing of any chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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